![molecular formula C19H21N3O2S2 B6483527 2-({3-butyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-methyl-N-phenylacetamide CAS No. 1291859-46-5](/img/structure/B6483527.png)
2-({3-butyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-methyl-N-phenylacetamide
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Description
This compound is a derivative of thieno[3,2-d]pyrimidine . It is a complex organic molecule with a molecular formula of C19H20ClN3O3S2 . The compound contains a thieno[3,2-d]pyrimidine core, which is a bicyclic system containing a thiophene ring fused with a pyrimidine ring .
Molecular Structure Analysis
The molecular structure of this compound is quite complex, with a thieno[3,2-d]pyrimidine core and various substituents. The compound has a molecular weight of 438.0 g/mol .Physical And Chemical Properties Analysis
This compound has a molecular weight of 438.0 g/mol. It has a topological polar surface area of 125 Ų, indicating its polarity. The compound has a rotatable bond count of 8, suggesting a certain degree of flexibility in its structure .Scientific Research Applications
- Thieno[3,2-d]pyrimidines have been investigated for their antibacterial properties. Compounds derived from this scaffold, including our target compound, have shown activity against Gram-negative (e.g., Escherichia coli) and Gram-positive (e.g., Staphylococcus aureus) bacteria .
- Tuberculosis remains a global health challenge. Thieno[3,2-d]pyrimidines have demonstrated antimycobacterial activity against Mycobacterium tuberculosis and M. avium strains .
- Neurodegenerative diseases (e.g., Alzheimer’s, Parkinson’s) are a major health concern. Thieno[3,2-d]pyrimidines have shown neuroprotective potential .
Antibacterial Activity
Antimycobacterial Potential
Neuroprotective Effects
properties
IUPAC Name |
2-(3-butyl-4-oxothieno[3,2-d]pyrimidin-2-yl)sulfanyl-N-methyl-N-phenylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21N3O2S2/c1-3-4-11-22-18(24)17-15(10-12-25-17)20-19(22)26-13-16(23)21(2)14-8-6-5-7-9-14/h5-10,12H,3-4,11,13H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QRBFBLLOTPKZMD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCN1C(=O)C2=C(C=CS2)N=C1SCC(=O)N(C)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21N3O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
387.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-({3-butyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-methyl-N-phenylacetamide |
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